Androsterone

Specification

• Description: Androsterone is an androstanoid that is 5alpha-androstane having a hydroxy substituent at the 3alpha-position and an oxo group at the 17-position. It is a metabolite of dehydroepiandrosterone. It has a role as an androgen, a human metabolite, a mouse metabolite, an anticonvulsant, a pheromone, a human urinary metabolite and a human blood serum metabolite. It is a 3alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid and a C19-steroid. It derives from a hydride of a 5alpha-androstane.; Androsterone is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Androsterone is a natural product found in Streptomyces nigra and Homo sapiens with data available.; Androsterone is a steroid metabolite derived from sex hormones, which displays weak androgenic properties. In testes is formed from progesterone. Androsterone sulfate is clinically recognized as one of the major androgen metabolites found in urine, in males and females. It is made in the liver from the metabolism of testosterone. Androsterone glucuronide, a dihydrotestosterone metabolite, is present in serum. Androsterone is a weak anabolic hormone. (NCI04); A metabolite of TESTOSTERONE or ANDROSTENEDIONE with a 3-alpha-hydroxyl group and without the double bond. The 3-beta hydroxyl isomer is epiandrosterone.
• CAS No.: 53-41-8
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (3R,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18-,19-/m0/s1
• Standard InChI Key: QGXBDMJGAMFCBF-HLUDHZFRSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Melting Point: 185 °C